3-(Hydroxymethyl)-4-methoxy-6-(2-methyl-1,2,4a,5,6,7,8,8a-octahydronaphthalen-1-yl)pyran-2-one

• Molecular Formula: C18H24O4
• Molecular Weight: 304.4 g/mol
• IUPAC Name: 3-(hydroxymethyl)-4-methoxy-6-(2-methyl-1,2,4a,5,6,7,8,8a-octahydronaphthalen-1-yl)pyran-2-one
• InChI: InChI=1S/C18H24O4/c1-11-7-8-12-5-3-4-6-13(12)17(11)16-9-15(21-2)14(10-19)18(20)22-16/h7-9,11-13,17,19H,3-6,10H2,1-2H3
• InChI Key: YJHFAFJKTXEFDR-UHFFFAOYSA-N
• SMILES: CC1C=CC2CCCCC2C1C3=CC(=C(C(=O)O3)CO)OC
• synonyms: solanapyrone B; solanapyrone E

Description

3-(Hydroxymethyl)-4-methoxy-6-(2-methyl-1,2,4a,5,6,7,8,8a-octahydronaphthalen-1-yl)pyran-2-one is a natural product found in Alternaria solani and Alternaria tenuissima with data available.

Scientific Research Applications

Anticonvulsant Activity

3-Hydroxy-6-hydroxymethyl-2-substituted 4H-pyran-4-one derivatives, which include compounds structurally related to 3-(Hydroxymethyl)-4-methoxy-6-(2-methyl-1,2,4a,5,6,7,8,8a-octahydronaphthalen-1-yl)pyran-2-one, have been synthesized and tested for their potential as anticonvulsant compounds. The anticonvulsant activities of these synthesized compounds were examined by maximal electroshock (MES) and subcutaneous Metrazol (scMet) induced seizure tests, demonstrating significant activity in this area (Aytemir, Çalış, & Septioğlu, 2010).

Synthesis of Polyketide Aromatics

Methoxypyrylium compounds derived from 2H-pyran-2-ones and 4H-pyran-4-ones, which are structurally related to the compound , have been used in biomimetic syntheses to produce polyketide aromatic systems. This highlights the potential of these compounds in the synthesis of various benzene derivatives, indicating their utility in organic chemistry and synthesis (Griffin, Leeper, & Staunton, 1984).

Synthesis of Anticoccidial and Antimicrobial Compounds

Derivatives of 2H-pyran-2-ones have been synthesized and evaluated for their in vitro antimicrobial activity. These compounds, closely related to 3-(Hydroxymethyl)-4-methoxy-6-(2-methyl-1,2,4a,5,6,7,8,8a-octahydronaphthalen-1-yl)pyran-2-one, have demonstrated significant potential as coccidiostats and possess antimicrobial activities. This suggests their possible application in the development of new antimicrobial agents (Georgiadis, 1976).

Synthesis of Photomerocyanine

Research has demonstrated the synthesis of novel photomerocyanine compounds using derivatives of 2H-naphtho[1,2-b]pyran. These findings indicate potential applications in the field of photochemistry and the development of photo-responsive materials (Aiken et al., 2014).